![molecular formula C23H21NO2 B4984366 N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide](/img/structure/B4984366.png)
N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide
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Overview
Description
N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide, also known as MDPC, is a synthetic compound that belongs to the class of cyclopropane carboxamides. It has gained significant attention in the scientific community due to its potential therapeutic properties. MDPC is a unique molecule with a cyclopropane ring, which makes it structurally distinct from other compounds.
Mechanism of Action
The mechanism of action of N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide is not fully understood. However, it is believed to work by interacting with the endocannabinoid system in the body. The endocannabinoid system is responsible for regulating various physiological processes, including pain, inflammation, and mood. This compound is believed to interact with the CB1 receptor, which is responsible for regulating pain and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. Additionally, it has been found to have anti-tumor properties, making it a potential candidate for cancer treatment. This compound has also been studied for its potential use in treating addiction to opioids and other drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide in lab experiments is its high yield during synthesis. Additionally, it has been found to have potent analgesic and anti-inflammatory effects, making it a potential candidate for the development of new pain relievers. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for the study of N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide. One potential direction is the development of new pain relievers based on the structure of this compound. Additionally, more research is needed to fully understand the mechanism of action of this compound and how it interacts with the endocannabinoid system. Further studies are also needed to determine the potential use of this compound in treating addiction and cancer. Overall, this compound has shown significant potential for the development of new therapeutic agents and warrants further investigation.
Synthesis Methods
The synthesis of N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide involves the reaction of 2-methoxybenzoyl chloride with diphenylcyclopropanecarboxylic acid in the presence of a base. The resulting compound is then purified using column chromatography. The yield of this reaction is relatively high, making it an efficient method for synthesizing this compound.
Scientific Research Applications
N-(2-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide has shown potential therapeutic properties in various scientific research studies. It has been found to possess analgesic and anti-inflammatory effects, making it a potential candidate for the development of new pain relievers. This compound has also been studied for its potential use in treating addiction to opioids and other drugs. Additionally, it has been found to have anti-tumor properties, making it a potential candidate for cancer treatment.
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2,2-diphenylcyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO2/c1-26-21-15-9-8-14-20(21)24-22(25)19-16-23(19,17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-15,19H,16H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMIGORWJCPJZTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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